Cas no 56387-08-7 (2-Aminothiophene-3-carboxylic acid)

2-Aminothiophene-3-carboxylic acid structure
56387-08-7 structure
Product Name:2-Aminothiophene-3-carboxylic acid
CAS No:56387-08-7
Molecular Formula:C5H5NO2S
Molecular Weight:143.1637
MDL:MFCD03426102
CID:822439
PubChem ID:1512503

2-Aminothiophene-3-carboxylic acid Properties

Names and Identifiers

    • 2-Aminothiophene-3-carboxylic acid
    • 2‐AMINO‐3‐THIOPHENECARBOXYLIC ACID
    • 3-Thiophenecarboxylic acid, 2-amino-
    • 2-Amino-thiophene-3-carboxylic acid
    • TS-00048
    • 3-Thiophenecarboxylicacid,2-amino-(9CI)
    • PB43067
    • J-508085
    • SCHEMBL793606
    • 2-aminothiophene-3-carboxylicAcid
    • DTXSID50363692
    • DB-072140
    • CS-0060720
    • 56387-08-7
    • SY258634
    • 2-aminothiophene-3-carboxylic Acid
    • AKOS006276122
    • 2-aminothiophene-3-carboxylic
    • EN300-114599
    • 2-Amino-3-thiophenecarboxylic acid
    • MFCD03426102
    • MDL: MFCD03426102
    • InChIKey: OHMLBZKIUZTEOC-UHFFFAOYSA-N
    • Inchi: InChI=1S/C5H5NO2S/c6-4-3(5(7)8)1-2-9-4/h1-2H,6H2,(H,7,8)
    • SMILES: C1=CSC(=C1C(=O)O)N

Computed Properties

  • Exact Mass: 143.00400
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 143.004
  • Heavy Atom Count: 9
  • Complexity: 128
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.3
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 91.6A^2

Experimental Properties

  • LogP: 1.60970
  • PSA: 91.56000
  • Refractive Index: 1.69
  • Boiling Point: 347.083°C at 760 mmHg
  • Flash Point: 163.71°C
  • Density: 1.527

2-Aminothiophene-3-carboxylic acid Security Information

2-Aminothiophene-3-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Aminothiophene-3-carboxylic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AG66607-100mg
3-Thiophenecarboxylicacid,2-amino-(9CI)
56387-08-7 95%
100mg
$44.00 2024-04-19
Aaron
AR00EB7F-100mg
3-Thiophenecarboxylicacid,2-amino-(9CI)
56387-08-7 97%
100mg
$46.00 2025-01-24
abcr
AB285914-1 g
2-Amino-3-thiophenecarboxylic acid; .
56387-08-7
1g
€369.40 2023-04-26
Alichem
A169005950-1g
2-Aminothiophene-3-carboxylic acid
56387-08-7 95%
1g
$277.20 2023-09-01
Ambeed
A330471-100mg
2-Aminothiophene-3-carboxylic acid
56387-08-7 97%
100mg
$57.0
Chemenu
CM199714-5g
2-Aminothiophene-3-carboxylic acid
56387-08-7 95%
5g
$785 2021-08-05
ChemScence
CS-0060720-100mg
2-Aminothiophene-3-carboxylic acid
56387-08-7
100mg
$61.0 2022-04-27
Enamine
EN300-114599-0.05g
2-aminothiophene-3-carboxylic acid
56387-08-7
0.05g
$359.0 2023-08-31
eNovation Chemicals LLC
D605312-1G
2-aminothiophene-3-carboxylic acid
56387-08-7 97%
1G
$215 2022-09-05
Fluorochem
066100-250mg
2-Aminothiophene-3-carboxylic Acid
56387-08-7 97%
250mg
£110.00 2022-03-01

2-Aminothiophene-3-carboxylic acid Synthesis

2-Aminothiophene-3-carboxylic acid Related Literature

56387-08-7 (2-Aminothiophene-3-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:56387-08-7)2-Aminothiophene-3-carboxylic acid
A869961
Purity:99%
Quantity:25g
Price($):2142.0